Cas no 1774376-53-2 (4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl-)

• Product Name: 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl-
• CAS No: 1774376-53-2
• MF: C₇H₇Cl₂N₃O
• MW: 220.055979013443
• CID: 5265442
• Update Time: 2025-11-01

4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-N-ethylpyrimidine-4-carboxamide
• 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl-

• Inchi： 1S/C7H7Cl2N3O/c1-2-10-6(13)4-3-5(8)12-7(9)11-4/h3H,2H2,1H3,(H,10,13)
• InChI Key： DHWDNHXZPRAWRY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NCC)=O)=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.1
• Topological Polar Surface Area: 54.9

Additional information on 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl-

Recent Advances in the Study of 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- (CAS: 1774376-53-2)

The compound 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- (CAS: 1774376-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and dichloro substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of the synthetic route for 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that reduces byproduct formation and improves scalability. The researchers employed a novel catalytic system that enhances the selectivity of the N-ethylation step, a critical modification for the compound's bioactivity.

Pharmacological evaluations have revealed that 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- exhibits potent inhibitory effects on specific kinase targets involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound effectively suppresses the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant efficacy in reducing inflammation in murine models of rheumatoid arthritis.

Another promising avenue of research explores the compound's role in oncology. Preliminary data indicate that 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- may act as a modulator of cell cycle regulators, particularly in cancer cells with specific genetic mutations. A 2024 study in Cancer Research highlighted its ability to induce apoptosis in certain cancer cell lines while sparing normal cells, a property that could minimize side effects in therapeutic applications.

Despite these advancements, challenges remain in the development of 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- as a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its pharmacokinetic profile.

In conclusion, 4-Pyrimidinecarboxamide, 2,6-dichloro-N-ethyl- (CAS: 1774376-53-2) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical translation. The compound's dual activity in inflammation and oncology makes it a particularly interesting candidate for future drug development programs.